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Compound of Interest

Compound Name:
2-(3,4,5-trimethylphenyl)acetic

acid

CAS No.: 51719-67-6

Cat. No.: B1607406

Get Quote

Executive Summary
The 3,4,5-trimethylphenyl group represents a unique steric and electronic motif in medicinal

chemistry and materials science. Unlike its constitutional isomer, the mesityl (2,4,6-

trimethylphenyl) group, which imposes severe steric hindrance at the reaction center

(ipso/ortho), the 3,4,5-trimethylphenyl moiety exerts its steric bulk remotely (meta/para). This

distinction allows for different receptor binding profiles and solubility characteristics while

maintaining a lipophilic, electron-rich core.

This guide provides a definitive breakdown of the

C NMR chemical shifts for this group, distinguishing it from common alternatives through
experimental data and mechanistic analysis.

Chemical Shift Analysis: The 3,4,5-Trimethylphenyl
Fingerprint
The diagnostic power of
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C NMR for this group lies in the "Inner vs. Outer" methyl effect. Due to steric compression (the

-gauche effect), the central methyl group is significantly shielded compared to its neighbors.

1.1 The "Sandwiched" Methyl Anomaly
In a 3,4,5-trimethyl substitution pattern, the methyl group at position 4 is flanked by methyls at

positions 3 and 5.

Outer Methyls (C3-Me, C5-Me): Resonate in the typical aryl-methyl range (~20–21 ppm).

Inner Methyl (C4-Me): Experiences severe steric crowding, resulting in an upfield shift to

~14–16 ppm.

Critical Insight: The presence of a signal near 15 ppm alongside a signal near 20.5 ppm

(approximate 1:2 intensity ratio) is the primary spectroscopic signature of the 1,2,3-

trimethylbenzene substructure embedded in the 3,4,5-trimethylphenyl group.

1.2 Aromatic Carbon Assignments
Assuming a generic substituent

at position 1:
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Carbon Position Type
Chemical Shift (

, ppm)

Mechanistic
Rationale

C1 (Ipso) Quaternary 125 – 145

Highly sensitive to

substituent

(inductive/resonance

effects).

C2, C6 (Ortho) Methine (CH) 127 – 130

Open positions;

typical aromatic CH

shifts.

C3, C5 (Meta) Quaternary 136 – 138

Deshielded by direct

attachment of Methyl

groups (

-effect).

C4 (Para) Quaternary 132 – 135

Deshielded by Methyl

(

-effect) but shielded

by ortho-Methyls (

-effect).

C3/C5-Me
Methyl (

)
20.0 – 21.5

Standard aryl methyl

environment.

C4-Me
Methyl (

)
14.0 – 16.0

Diagnostic: Shielded

by steric compression

from C3/C5-Me.

Note: Baseline values derived from 1,2,3-trimethylbenzene (Hemimellitene) and corrected for

substituent effects.

Comparative Analysis: 3,4,5-Trimethylphenyl vs.
Alternatives
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The following table contrasts the 3,4,5-trimethylphenyl group with the Phenyl (unsubstituted),

3,5-Dimethylphenyl (open para position), and Mesityl (2,4,6-trimethylphenyl, sterically crowded

ipso) groups.

Table 1: Comparative

C NMR Shifts (ppm)

Feature
3,4,5-

Trimethylphenyl

Mesityl (2,4,6-

Trimethylphenyl

)

3,5-

Dimethylphenyl
Phenyl

Steric Profile
Remote Bulk

(Meta/Para)

Proximal Bulk

(Ortho)
Open Para Flat / Open

Diagnostic Me

Shift

~15 ppm (1x) &

~21 ppm (2x)
~21 ppm (3x)* ~21 ppm (2x) N/A

Ipso (C1)

Sensitivity
High (Exposed)

Low (Shielded by

ortho-Me)
High High

Ortho Carbons CH (~128 ppm)
C-Me (~136

ppm)
CH (~128 ppm) CH (~128 ppm)

Para Carbon
C-Me

(Quaternary)
CH (~128 ppm) CH (~128 ppm) CH (~128 ppm)

Symmetry (Plane through

C1-C4)

(Plane through

C1-C4)
(local)

*Note: In Mesityl, the ortho-methyls (2,6-Me) may shift if

is bulky, but they rarely show the ~15 ppm compression shift seen in the 3,4,5-system because
they are not flanked by other methyls on both sides.

Mechanistic Visualization
The following diagram illustrates the steric compression zones and the resulting NMR shift

logic.
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3,4,5-Trimethylphenyl Moiety

C1 (Ipso)
Sensitive to R

C2 / C6 (Ortho)
~128 ppm (CH)

Ortho

C3 / C5 (Meta)
~137 ppm (C-Me)

Meta

C4 (Para)
~133 ppm (C-Me)

Para

Me-3 / Me-5
Outer Methyls

~20.6 ppm

Attached

Me-4
Inner Methyl

~14.1 ppm (Shielded)

Attached Steric Compression
(Gamma Effect)

Click to download full resolution via product page

Caption: Structural logic of the 3,4,5-trimethylphenyl group. Red arrow indicates the steric

compression causing the diagnostic upfield shift of the C4-methyl.

Experimental Protocol: High-Resolution Acquisition
To accurately resolve the quaternary carbons and the specific methyl splitting, the following

protocol is recommended for drug discovery applications.

4.1 Sample Preparation
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Solvent: Deuterated Chloroform (

) is standard.[1] Use DMSO-

if the substituent

confers polarity (e.g., carboxylic acids).

Concentration: 20–50 mg of compound in 0.6 mL solvent. High concentration is vital for

detecting quaternary carbons (C1, C3, C4, C5).

4.2 Instrument Parameters
Frequency: Minimum 100 MHz for

(400 MHz proton equivalent) to prevent overlap of aromatic signals.

Pulse Sequence:zgpg30 (Power-gated decoupling).

Relaxation Delay (D1): Set to 2.0 – 3.0 seconds. The quaternary carbons (C3, C4, C5) have

long

relaxation times. A short delay will suppress their intensity, making integration unreliable.

Scans (NS): Minimum 512 scans (approx. 30 mins) for adequate S/N ratio on quaternary

peaks.

4.3 Validation Workflow
Check Aliphatic Region: Look for the 14 ppm and 21 ppm signals. If only 21 ppm is present,

you likely have the 1,3,5-isomer (mesityl) or 3,5-dimethyl.

Check Aromatic Region: Identify the three quaternary signals (C1, C3/5, C4). The C2/6

signal should be significantly more intense (NOE enhanced CH).

Additivity Check: If

is known, calculate the expected C1 shift using:

(Using standard benzene increments for meta/para methyls).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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